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Compound of Interest

Compound Name: 1-(Trimethyilsilyl)piperidine

Cat. No.: B032395

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 1-
(Trimethylsilyl)piperidine in Modern Synthesis

1-(Trimethylsilyl)piperidine, also known as trimethyl(piperidin-1-yl)silane, is a versatile
organosilicon compound with the molecular formula CsH1oNSi.[1][2] This clear liquid reagent
has carved a niche in organic synthesis, primarily as a robust protecting group for amines and
a valuable synthetic building block.[1] The piperidine moiety is a ubiquitous structural motif in a
vast array of pharmaceuticals and natural alkaloids, making its derivatives, including 1-
(Trimethylsilyl)piperidine, of significant interest in medicinal chemistry and drug discovery.[1]
The strategic introduction and removal of the trimethylsilyl (TMS) group allow for the selective
modification of complex molecules, a critical aspect of multi-step synthetic campaigns.[1] A
thorough understanding of its physical properties, most notably its boiling point, is paramount
for its purification, handling, and application in various chemical transformations.

Physicochemical Properties of 1-
(Trimethylsilyl)piperidine

A comprehensive understanding of a reagent's physical properties is fundamental to its
effective use in a laboratory setting. The key physicochemical properties of 1-
(Trimethylsilyl)piperidine are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b032395?utm_src=pdf-interest
https://www.benchchem.com/product/b032395?utm_src=pdf-body
https://www.benchchem.com/product/b032395?utm_src=pdf-body
https://www.benchchem.com/product/b032395?utm_src=pdf-body
https://www.benchchem.com/product/b032395
https://pubchem.ncbi.nlm.nih.gov/compound/77382
https://www.benchchem.com/product/b032395
https://www.benchchem.com/product/b032395?utm_src=pdf-body
https://www.benchchem.com/product/b032395?utm_src=pdf-body
https://www.benchchem.com/product/b032395
https://www.benchchem.com/product/b032395
https://www.benchchem.com/product/b032395?utm_src=pdf-body
https://www.benchchem.com/product/b032395?utm_src=pdf-body
https://www.benchchem.com/product/b032395?utm_src=pdf-body
https://www.benchchem.com/product/b032395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsH1oNSI [1112]
Molecular Weight 157.33 g/mol [1][2]
Appearance Transparent liquid [1]

Density 0.85 g/cm?3 [11[3]

Boiling Point 193°C at 760 mmHg [1]

160°C at 760 Torr [4]

67°C at 28 Torr [3]

CAS Number 3768-56-7 [1112][31[41[5]

The Boiling Point of 1-(Trimethylsilyl)piperidine: A
Critical Parameter

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. This physical constant is a crucial
indicator of a compound'’s purity and is essential for purification techniques such as distillation.
The boiling point of 1-(Trimethylsilyl)piperidine is significantly influenced by ambient
pressure, a common consideration in organic chemistry labs where vacuum distillation is
frequently employed to purify thermally sensitive compounds or those with high boiling points.

Pressure-Temperature Relationship

The relationship between vapor pressure and temperature is described by the Clausius-
Clapeyron equation. For practical laboratory applications, a pressure-temperature nomograph
can be a valuable tool for estimating the boiling point of a substance at a reduced pressure
when its boiling point at atmospheric pressure is known.[6][7][8][9]

Below is a table of reported boiling points for 1-(Trimethylsilyl)piperidine at various
pressures:
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Temperature (°C) Pressure (mmHg/Torr) Source
193 760 mmHg [1]
160 760 Torr [4]
67 28 Torr [3]

The variation in reported boiling points at atmospheric pressure (760 mmHg/Torr) may be
attributed to experimental differences or the purity of the samples tested.

Experimental Determination of the Boiling Point of
1-(Trimethylsilyl)piperidine

For the precise determination of the boiling point of 1-(Trimethylsilyl)piperidine, particularly
when only a small sample is available, a micro-boiling point determination method is highly
recommended.[10][11][12]

Micro-Boiling Point Determination Protocol

This protocol outlines a standard procedure for determining the boiling point of a liquid using a
capillary tube method.

Materials:

1-(Trimethylsilyl)piperidine sample

Melting point apparatus with a heating block and thermometer

Capillary tubes (sealed at one end)

Small test tube or melting point tube

Thermometer

Procedure:
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e Sample Preparation: A small amount of 1-(Trimethylsilyl)piperidine is introduced into the
small test tube or melting point tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the
sample-containing tube with the open end submerged in the liquid.

o Apparatus Setup: The assembly is placed in the heating block of the melting point apparatus,
ensuring the thermometer bulb is level with the sample.

e Heating: The sample is heated gradually. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.

» Boiling Point Identification: As the liquid approaches its boiling point, the rate of bubbling will
increase significantly. The boiling point is the temperature at which a continuous and rapid
stream of bubbles emerges from the capillary tube.

o Confirmation: The temperature is recorded. To confirm, the heating can be stopped, and the
temperature at which the liquid is drawn back into the capillary tube upon cooling is also
noted. This temperature should be very close to the boiling point.

Diagram of Micro-Boiling Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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